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Compound of Interest

Compound Name: 4-(Phenylthio)benzaldehyde

Cat. No.: B075716 Get Quote

Essential Safety and Handling Guide for 4-
(Phenylthio)benzaldehyde
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 4-(Phenylthio)benzaldehyde (CAS No. 1208-88-4).

Adherence to these procedures is essential for ensuring laboratory safety and maintaining the

integrity of the compound.

Properties and Hazards
4-(Phenylthio)benzaldehyde is an organic compound that typically appears as an off-white to

light brown powder or a pale yellow to light brown solid.[1][2] It is important to be aware of its

potential hazards to ensure safe handling.
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Property Value

Molecular Formula C13H10OS

Molecular Weight 214.28 g/mol

Melting Point 53-54 °C

Boiling Point 136-138 °C @ 0.1 Torr

Flash Point 209.9 ± 8.9 °C

Density 1.2 ± 0.1 g/cm³

(Source: ECHEMI)[3]

Hazard Identification

While some sources indicate no GHS classification, it is crucial to handle this chemical with

care due to its potential irritant properties and the hazards associated with similar

benzaldehyde compounds.[2][3] One safety data sheet for a related compound, Benzaldehyde,

lists it as a combustible liquid that can cause skin and serious eye irritation, be harmful if

inhaled, may cause respiratory irritation, and is suspected of damaging fertility or the unborn

child.[4][5]

Personal Protective Equipment (PPE)
When handling 4-(Phenylthio)benzaldehyde, it is imperative to use appropriate personal

protective equipment to prevent exposure. The selection of PPE is based on the potential for

contact with the substance.
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Protection Type Equipment

Eye/Face Protection

Safety glasses with side-shields or chemical

goggles.[1][6] A face shield may be necessary

for splash protection.[7]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat.[1][8] Ensure gloves are

compatible with the substance and the task.

Respiratory Protection

Work in a well-ventilated area or under a

chemical fume hood to avoid inhalation of dust

or vapors.[1][3] If vapors or aerosols are

generated, a NIOSH-approved respirator may

be required.[4][5]

Footwear
Closed-toe shoes are mandatory in a laboratory

setting.
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Preparation

Donning Sequence

Handling

Assess Risks:
- Inhalation of dust
- Skin/eye contact

Select Appropriate PPE

Based on task

1. Lab Coat

2. Respirator (if needed)

3. Goggles/Face Shield

4. Gloves

Handle 4-(Phenylthio)benzaldehyde
in a fume hood
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Operational Plans
Handling and Storage

Handling: Always handle 4-(Phenylthio)benzaldehyde in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation of its dust or potential vapors.[1][3] Avoid

contact with skin and eyes by wearing the appropriate PPE.[3] Use non-sparking tools and

prevent the build-up of electrostatic discharge.[3]

Storage: Store the compound in a tightly closed container in a dry, cool, and well-ventilated

place.[3] It is recommended to store it under an inert atmosphere, such as nitrogen or argon,

at refrigerated temperatures (2-8°C) to prevent degradation from moisture and air.[1] Keep it

away from incompatible materials, such as strong oxidizing agents and strong bases.[8]

Spill Management

In the event of a spill, evacuate the area and ensure adequate ventilation.[4][8] For small spills,

use an inert absorbent material to soak up the substance and place it in a suitable, closed

container for disposal.[8] Avoid generating dust. For larger spills, it may be necessary to dike

the area to prevent spreading.[9] Do not let the product enter drains.[4]

Emergency Procedures
First Aid Measures

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[4][10]

Skin Contact: In case of skin contact, immediately remove contaminated clothing and wash

the affected area with plenty of soap and water. If skin irritation persists, consult a physician.

[4][8][10]

Eye Contact: If the substance enters the eyes, rinse cautiously with water for several

minutes.[4] Remove contact lenses if present and easy to do. Continue rinsing and seek

medical attention from an ophthalmologist.[4]
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Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Never give

anything by mouth to an unconscious person. Call a physician or poison control center

immediately.[9][10]

Routes of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap & Water Rinse Eyes with Water Rinse Mouth, Do Not Induce Vomiting

Seek Immediate Medical Attention
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Disposal Plan
Waste Disposal

All waste material containing 4-(Phenylthio)benzaldehyde must be disposed of in accordance

with local, regional, and national regulations.[4] Do not dispose of the chemical into drains or

the environment.[8] Chemical waste should be handled by a licensed professional waste

disposal service. Leave the chemical in its original container and do not mix it with other waste.

[4] Uncleaned containers should be treated as the product itself.[4]

Container Disposal

Dispose of empty containers in an approved waste disposal plant.[4] Ensure containers are

completely empty before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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